![molecular formula C15H11ClN2OS B2456981 2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide CAS No. 312917-49-0](/img/structure/B2456981.png)
2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as benzenesulfonamides. These are organic compounds containing a sulfonamide group that is S-linked to a benzene ring . It is a small molecule and is considered experimental .
Molecular Structure Analysis
The molecular formula of this compound is C10H9ClN2OS . The InChI code is 1S/C10H9ClN2OS/c11-4-9(14)13-10-7(5-12)6-2-1-3-8(6)15-10/h1-4H2,(H,13,14) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 240.71 . It is a solid at room temperature .Scientific Research Applications
Crystal Structure Analysis
The study on the crystal structure of related compounds has revealed insights into the stabilization mechanisms via hydrogen bonds and π···π interactions, which could be crucial for understanding the chemical and physical properties of "2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide" derivatives (Sharma et al., 2016).
Heterocyclic Synthesis
Research on heterocyclic synthesis has demonstrated the potential of benzo[b]thiophen-2-yl-hydrazonoesters for generating various nitrogen-containing cycles, which is key for developing new chemical entities with potential biological activities (Mohareb et al., 2004).
Photochromic Properties
Studies have synthesized derivatives exhibiting thermally irreversible and fatigue-resistant photochromic properties, suggesting applications in material science for creating smart materials and sensors (Uchida et al., 1990).
Targeted Drug Delivery
Although excluding specific details on drug use and side effects, research into benzamide derivatives conjugated with alkylating cytostatics points towards the development of targeted drug delivery systems, highlighting the compound's potential in enhancing the efficacy of therapeutic agents (Wolf et al., 2004).
Organic Synthesis
The compound has also been part of research focusing on the synthesis of novel organic molecules, indicating its role as a precursor in creating heterocyclic compounds that could have various industrial and pharmaceutical applications (Mohamed et al., 2020).
Mechanism of Action
Target of Action
The primary target of this compound is the UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase . This enzyme plays a crucial role in the biosynthesis of peptidoglycan, a major component of bacterial cell walls .
Mode of Action
This could lead to disruption of peptidoglycan synthesis, thereby affecting the integrity of the bacterial cell wall .
Biochemical Pathways
The affected pathway is the peptidoglycan biosynthesis pathway . By inhibiting the target enzyme, the compound disrupts this pathway, which could lead to bacterial cell death due to the compromised cell wall .
Pharmacokinetics
Factors such as absorption, distribution, metabolism, and excretion (adme) would play a significant role in determining its bioavailability .
Result of Action
The molecular and cellular effects of the compound’s action would likely involve the disruption of bacterial cell wall synthesis, leading to cell death .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other substances could affect the compound’s stability and its interaction with its target .
Biochemical Analysis
Biochemical Properties
The compound is involved in biochemical reactions related to cell wall formation . It catalyzes the final step in the synthesis of UDP-N-acetylmuramoyl-pentapeptide, the precursor of murein
Molecular Mechanism
It is known to target UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase in Streptococcus pneumoniae
Properties
IUPAC Name |
2-chloro-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2OS/c16-12-6-2-1-4-10(12)14(19)18-15-11(8-17)9-5-3-7-13(9)20-15/h1-2,4,6H,3,5,7H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCZDQIRWZHJGNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.